Cas no 220906-52-5 (4-Propoxy-1h-pyrazolo[3,4-d]pyrimidin-6-amine)

• Product Name: 4-Propoxy-1h-pyrazolo[3,4-d]pyrimidin-6-amine
• CAS No: 220906-52-5
• MF: C₈H₁₁N₅O
• MW: 193.205840349197
• CID: 5716816
• PubChem ID: 15867867
• Update Time: 2023-10-15

4-Propoxy-1h-pyrazolo[3,4-d]pyrimidin-6-amine Chemical and Physical Properties

Names and Identifiers

• 1h-pyrazolo[3,4-d]pyrimidin-6-amine,4-propoxy-
• 220906-52-5
• 4-propoxy-1H-pyrazolo[3,4-d]pyrimidin-6-amine
• EN300-733245
• AKOS017529692
• 1H-Pyrazolo[3,4-d]pyrimidin-6-amine, 4-propoxy-
• 4-Propoxy-1h-pyrazolo[3,4-d]pyrimidin-6-amine

• Inchi： 1S/C8H11N5O/c1-2-3-14-7-5-4-10-13-6(5)11-8(9)12-7/h4H,2-3H2,1H3,(H3,9,10,11,12,13)
• InChI Key： PVXNGPASCJCMFD-UHFFFAOYSA-N
• SMILES： O(C1=C2C=NNC2=NC(N)=N1)CCC

Computed Properties

• Exact Mass: 193.09635999g/mol
• Monoisotopic Mass: 193.09635999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 89.7Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 355.7±52.0 °C(Predicted)
• pka: 10.18±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines